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Compound of Interest

Compound Name: Erianin

Cat. No.: B049306

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. Erianin, a bibenzyl compound extracted from Dendrobium chrysotoxum Lindl, is
noted for its potential anticancer properties.[1][2] However, it is also classified as a hazardous
substance, making adherence to strict disposal protocols essential to mitigate risks to both
personnel and the environment. This guide provides a comprehensive operational and disposal
plan for Erianin.

Immediate Safety and Hazard Information

Erianin is categorized as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[3] Therefore, preventing its release into the environment is a critical aspect of its
disposal. All personnel handling Erianin must wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All work with
Erianin should be conducted in a well-ventilated area or under a chemical fume hood.

In the event of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present and easy to do so. Seek prompt medical attention.[3]

o Skin Contact: Rinse the skin thoroughly with plenty of water and remove contaminated
clothing.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b049306?utm_src=pdf-interest
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6628150/
https://pubmed.ncbi.nlm.nih.gov/39605083/
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23055.html
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://www.benchchem.com/product/b049306?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23055.html
https://dcchemicals.com/msds/MSDS_DC23055.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Quantitative Data Summary

The following table summarizes key hazard information for Erianin.

Property Value Source

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity

GHS Classification (Category 1), H400; Chronic
aguatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statement(s) H410: Very toxic to aquatic life

with long lasting effects.

P264, P270, P273, P301 +

Precautionary Statement(s)
P312, P330, P391, P501

Molecular Formula C18H2205

Molecular Weight 318.36 g/mol

Standard Disposal Protocol

The primary directive for the disposal of Erianin is to manage it as hazardous waste. Under no
circumstances should Erianin or its solutions be disposed of down the drain. The disposal
must be conducted through a licensed professional waste disposal service in accordance with
all applicable local, state, and federal regulations.

Step-by-Step Disposal Procedure:

» Waste Segregation: Collect all waste containing Erianin, including the pure compound,
solutions, and any contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a
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designated and compatible hazardous waste container. Do not mix Erianin waste with other
waste streams unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) office.

o Container Labeling: The waste container must be clearly and accurately labeled as
"Hazardous Waste" and include the full chemical name "Erianin" along with any other
components in the waste stream.

o Container Management: Keep the hazardous waste container securely sealed at all times,
except when adding waste. Store the container in a designated, well-ventilated, and secure
satellite accumulation area.

o Waste Pickup and Disposal: Follow your institution's established procedures for the pickup
and disposal of hazardous waste, which typically involves contacting the EHS department.

Accidental Spill Management

In the event of an Erianin spill, immediate and appropriate action is necessary to prevent
exposure and environmental contamination.

» Ensure Personal Safety: Evacuate all non-essential personnel from the immediate area and
ensure you are wearing the appropriate PPE.

» Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent
material to create a dike around the spill area.

» Absorb the Spill: Cover the spill with a non-combustible, absorbent material such as sand or
vermiculite.

o Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,
labeled hazardous waste container. Avoid creating dust.

» Decontaminate the Area: Clean the spill area and any contaminated equipment. All cleanup
materials must also be disposed of as hazardous waste.

Experimental Workflow for Erianin Disposal
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The following diagram outlines the general workflow for the proper disposal of Erianin waste in
a laboratory setting.
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Caption: General workflow for the proper disposal of Erianin waste.

Erianin's Biological Activity: ROS/INK Signaling
Pathway
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Erianin has been shown to induce apoptosis and autophagy in cancer cells through the
activation of the ROS/JINK signaling pathway. Understanding such mechanisms is crucial for
the drug development professionals in our audience. The diagram below illustrates this
signaling cascade.
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Caption: Erianin-induced ROS/JNK signaling pathway in cancer cells.

By adhering to these guidelines, laboratories can ensure the safe handling and disposal of
Erianin, fostering a culture of safety and regulatory compliance, thereby protecting both
laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Progressive study of effects of erianin on anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]

2. Erianin inhibits the progression of DDP-resistant lung adenocarcinoma by regulating the
Wnt/(3-catenin pathway and activating the caspase-3 for apoptosis in vitro and in vivo -
PubMed [pubmed.nchbi.nlm.nih.gov]

3. Erianin|95041-90-0|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Erianin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049306#erianin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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